Cas no 89722-16-7 (Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy-)
89722-16-7 structure
Product Name:Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy-
CAS No:89722-16-7
MF:C12H10Br2O
MW:330.015202045441
CID:591573
PubChem ID:71325811
Update Time:2025-04-19
Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy-
- 1-bromo-5-(bromomethyl)-2-methoxynaphthalene
- 89722-16-7
- DTXSID80755086
-
- Inchi: 1S/C12H10Br2O/c1-15-11-6-5-9-8(7-13)3-2-4-10(9)12(11)14/h2-6H,7H2,1H3
- InChI Key: IWIIMHBOUCKECR-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC2=C(CBr)C=CC=C21)OC
Computed Properties
- Exact Mass: 329.90779g/mol
- Monoisotopic Mass: 327.90984g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2Ų
Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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